Cas no 1157307-46-4 (1-(3-Chlorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one)

• Product Name: 1-(3-Chlorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one
• CAS No: 1157307-46-4
• MF: C₁₁H₁₃ClO₂S
• MW: 244.737721204758
• CID: 5249999
• PubChem ID: 43801613
• Update Time: 2025-06-10

1-(3-Chlorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-394176
• 1157307-46-4
• 1-(3-chlorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one
• 1-(3-Chlorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one

• Inchi： 1S/C11H13ClO2S/c1-14-5-6-15-8-11(13)9-3-2-4-10(12)7-9/h2-4,7H,5-6,8H2,1H3
• InChI Key： YOHCXAXCLHRHFK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CSCCOC)=O

Computed Properties

• Exact Mass: 244.0324785g/mol
• Monoisotopic Mass: 244.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Chlorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one

Chemical Profile of 1-(3-Chlorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one (CAS No. 1157307-46-4)

1-(3-Chlorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one, identified by its CAS number 1157307-46-4, is a specialized organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound belongs to the class of sulfonamide derivatives, featuring a chlorophenyl group and an N-substituted sulfanyl moiety, which contribute to its diverse chemical reactivity and potential biological activity.

The molecular structure of this compound consists of a benzene ring substituted with a chlorine atom at the 3-position, linked to an ethanone backbone. The other carbon atom of the ketone group is further modified with a sulfanyl group attached to a 2-methoxyethyl chain. This specific arrangement of functional groups imparts distinct physicochemical properties, including solubility characteristics and metabolic stability, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has shown increasing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds are known for their role as intermediates in the synthesis of drugs targeting various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups in the structure enhances the compound's interaction with biological targets, potentially modulating enzyme activity or receptor binding.

Recent studies have highlighted the significance of sulfonamide-containing molecules in drug discovery. For instance, modifications to the sulfonamide core have been explored to improve pharmacokinetic profiles, such as oral bioavailability and tissue distribution. The 1-(3-Chlorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one structure provides a promising platform for such investigations, as its scaffold allows for selective functionalization while retaining key pharmacophoric elements.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available precursors like 3-chlorobenzaldehyde and ethyl 2-methoxyethanethiol. The process often includes condensation reactions followed by sulfonation and subsequent purification steps to achieve high chemical purity. Advanced synthetic techniques, such as catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions, may be employed to optimize yield and minimize byproduct formation.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding affinity of this compound to various biological targets. These studies utilize docking algorithms to simulate interactions with enzymes and receptors, providing insights into potential mechanisms of action. For example, virtual screening has identified this molecule as a candidate for inhibiting certain kinases or proteases implicated in diseases like cancer or neurodegeneration.

The pharmacological evaluation of 1-(3-Chlorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one has revealed intriguing biological activities in preclinical models. Preliminary data suggest that this compound exhibits moderate potency in inhibiting specific enzymatic targets, which could translate into therapeutic benefits in conditions such as inflammation or metabolic disorders. Further investigations are warranted to fully elucidate its mechanism of action and therapeutic potential.

In addition to its pharmaceutical applications, this compound may find utility in agrochemical research. Sulfonamide derivatives are known for their herbicidal and fungicidal properties, and structural analogs similar to 1-(3-Chlorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one have been explored as crop protection agents. The unique combination of functional groups in this molecule could enhance its efficacy against resistant plant pathogens while maintaining environmental safety.

The analytical characterization of CAS No. 1157307-46-4 is critical for ensuring quality control during synthesis and formulation processes. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and assess purity levels. These analytical methods provide robust data supporting the compound's identity and consistency across batches.

Future research directions may focus on developing novel derivatives of this scaffold through structural optimization strategies. By modifying substituents or introducing additional functional groups, scientists can fine-tune biological activity profiles while improving pharmacokinetic properties. Such efforts align with global trends in medicinal chemistry aimed at creating next-generation therapeutics with enhanced efficacy and reduced side effects.

The industrial production of 1-(3-Chlorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one requires careful consideration of scalability and cost-effectiveness. Process chemists work collaboratively with manufacturing teams to develop efficient synthetic routes that minimize waste generation and maximize yield under industrial conditions. Sustainable practices are increasingly integrated into production workflows to align with environmental regulations and corporate social responsibility initiatives.

In conclusion,1-(3-Chlorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one (CAS No. 1157307-46-4) represents a structurally intriguing compound with significant potential across multiple domains of chemical research and application. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs through innovative molecular design.